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Compound of Interest

Compound Name: 1-[3-(Trimethoxysilyl)propylJurea

Cat. No.: B1293870

Introduction

The functionalization of silica surfaces is a cornerstone of advanced materials science, with
profound implications for chromatography, diagnostics, and drug delivery. (3-
Ureidopropyl)trimethoxysilane (UPTMS) is a versatile organosilane coupling agent that imparts
unique properties to silica surfaces. Its structure, featuring a terminal urea group and
hydrolyzable methoxysilyl groups, allows for the covalent attachment of a hydrophilic and
hydrogen-bond-donating moiety. This modification enhances the biocompatibility and specific
interactions of silica-based materials, making it particularly valuable for applications in drug
development and biomedical research. The urea group, capable of forming multiple hydrogen
bonds, can improve the adhesion of subsequent layers and modulate the interaction with
biological molecules like proteins.

This document provides a comprehensive, step-by-step guide for researchers, scientists, and
drug development professionals on the modification of silica surfaces using UPTMS. It includes
detailed experimental protocols, expected characterization results, and potential applications.

Mechanism of Action: Hydrolysis and Condensation

The surface modification process with UPTMS occurs in two primary stages:
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e Hydrolysis: The methoxy groups (-OCHs) of the silane react with water molecules to form
reactive silanol groups (-Si-OH). This reaction is often catalyzed by trace amounts of acid or

base.

o Condensation: The newly formed silanol groups from the UPTMS molecule react with the
hydroxyl groups (-OH) present on the silica surface. This results in the formation of stable,
covalent siloxane bonds (Si-O-Si), effectively grafting the ureidopropyl group onto the
surface. Additionally, self-condensation between adjacent UPTMS molecules can occur,

leading to the formation of a cross-linked polysiloxane layer.
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Step 1: Hydrolysis

H* or OH~ catalyst

(3-Ureidopropyl)trimethoxysilane
(R-Si(OCHs)3)

Self-condensation
7N

Reactive Silanol
(R-Si(OH)3)

Step 2: C%d@iation
Silica Surface Modified Silica Surface
(-Si-OH) (-Si-O-Si-R)
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Substrate Preparation

Start: Silica Substrate
\
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(Acetone, Isopropanol)
Y
Surface Activation
(Piranha Etch)
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Prepare 2% UPTMS
in Anhydrous Toluene

y
Immerse Substrate
(2-24h, RT or 60-80°C)
A
Rinse
(Toluene, IPA, DI Water)
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Curing
(110°C, 1-2h)
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Characterization

Modified Silica

Contact Angle Zeta Potential
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UPTMS-Modified Silica Nanoparticle

UPTMS Layer
(-NH-CO-NHz2)

%ovalent Linkage \—I-Bonding

Further Functionalization

Target Cell
Targeting Ligand Drug Molecule
(e.g., Antibody, Folate) (e.g., Doxorubicin)

Specific Binding
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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